Cas no 125437-11-8 (4-(Phenylethynyl)pyrimidin-2-amine)

• Product Name: 4-(Phenylethynyl)pyrimidin-2-amine
• CAS No: 125437-11-8
• MF: C₁₂H₉N₃
• MW: 195.219961881638
• CID: 2737072
• Update Time: 2023-08-06

4-(Phenylethynyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-PyriMidinaMine, 4-(2-phenylethynyl)-
• 4-(Phenylethynyl)pyriMidin-2-aMine
• 4-(2-phenylethynyl)pyriMidin-2-aMine
• BDBM50323565
• 4-(Phenylethynyl)pyrimidin-2-amine

• Inchi： 1S/C12H9N3/c13-12-14-9-8-11(15-12)7-6-10-4-2-1-3-5-10/h1-5,8-9H,(H2,13,14,15)
• InChI Key： KDDLLSWPVURFDD-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=CC=1C#CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8